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Compound of Interest

Compound Name: Benzyl 4-bromobutanoate

Cat. No.: B159757

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as an in-depth technical guide for trained professionals
in research and development. The information provided is based on available data for Benzyl
4-bromobutanoate and structurally related compounds. A complete Safety Data Sheet (SDS)
for this specific compound is not readily available. Therefore, all handling and safety
procedures should be conducted with the utmost caution, and a comprehensive risk
assessment should be performed by qualified personnel before use.

Chemical and Physical Properties

Benzyl 4-bromobutanoate is a functionalized organic compound utilized as a building block in
various synthetic applications, including pharmaceutical development.[1] Its key physical and
chemical properties are summarized below for easy reference.
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Property Value Source
CAS Number 126430-46-4 [2][3]
Molecular Formula C11H13BrO2 [2][4]
Molecular Weight 257.12 g/mol [2][4]
Appearance Colorless to faint yellow liquid

314.3 °C at 760 mmHg

Boiling Point (Predicted) [4]
Density 1.364 g/cm3 (Predicted) [4]
Purity Typically 297% [1]
Storage Temperature Room temperature [2]

Hazard Identification and GHS Classification

The primary documented hazard for Benzyl 4-bromobutanoate is its environmental toxicity.
While comprehensive toxicological data for human health is not available, its chemical structure
suggests potential for irritant properties.

Hazard Class Hazard Statement Pictogram

Hazardous to the aquatic H411: Toxic to aquatic life with

environment, long-term hazard  long lasting effects.[5]

Note on Toxicity: No specific studies on acute toxicity, skin/eye irritation, or sensitization for
Benzyl 4-bromobutanoate were identified. However, structurally similar compounds, such as
other brominated esters and benzyl derivatives, can cause skin, eye, and respiratory irritation.
[6][7][8] Therefore, it should be handled as a potentially hazardous substance.

Experimental Protocols: Safe Handling and Use

Given the lack of a specific SDS, a conservative approach based on handling similar
halogenated organic esters is mandatory. The following protocols are recommended.
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Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is crucial. The following provides a general guideline.

Eye and Face Protection
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Personal Protective Equipment (PPE) for Benzyl 4-bromobutanoate Hand and Body Protection
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Caption: Recommended PPE for handling Benzyl 4-bromobutanoate.

General Handling and Storage

» Ventilation: Always handle Benzyl 4-bromobutanoate in a well-ventilated area, preferably
within a certified chemical fume hood to minimize inhalation exposure.[9]

» Avoiding Contact: Take precautions to avoid contact with skin, eyes, and clothing. Do not
breathe vapor or mist.

» Hygiene: Wash hands thoroughly after handling. Remove and launder contaminated clothing
before reuse.

o Storage: Store in a tightly closed container in a cool, dry place away from incompatible
materials.[2]

Synthesis Protocol Safety Considerations

A known synthesis of Benzyl 4-bromobutanoate involves the reaction of 4-bromobutyric acid
or 4-bromobutanoyl chloride with benzyl alcohol.[4][10][11]

» Reagents: Be aware of the hazards of all reactants, including the corrosivity of acyl chlorides
and the potential for irritation from benzyl alcohol.

» Solvents: Dichloromethane is often used as a solvent. Handle it as a potential carcinogen
and ensure proper ventilation.

o Work-up: The aqueous work-up can generate acidic or basic waste that must be neutralized
before disposal.

Emergency Procedures
First-Aid Measures

 Inhalation: If inhaled, move the person to fresh air. If not breathing, give artificial respiration.
Consult a physician.

o Skin Contact: In case of skin contact, wash off with soap and plenty of water. Consult a
physician if irritation persists.
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o Eye Contact: In case of eye contact, rinse thoroughly with plenty of water for at least 15
minutes and consult a physician.

 Ingestion: If swallowed, do NOT induce vomiting. Never give anything by mouth to an
unconscious person. Rinse mouth with water and consult a physician.

Fire-Fighting Measures

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.

» Specific Hazards: Combustion may produce carbon oxides and hydrogen bromide gas.

» Firefighter Protection: Wear self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or
gas. Ensure adequate ventilation.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains. Discharge into the environment must be avoided.[5]

o Containment and Cleanup: Absorb with inert absorbent material and dispose of as
hazardous waste. Keep in suitable, closed containers for disposal.

Stability and Reactivity

o Reactivity: The bromine atom is a good leaving group and can participate in nucleophilic
substitution reactions. The ester linkage can be hydrolyzed under acidic or basic conditions.

o Chemical Stability: Stable under recommended storage conditions.
e Incompatible Materials: Strong oxidizing agents, strong bases, and strong acids.

e Hazardous Decomposition Products: Under fire conditions, may decompose to form carbon
oxides and hydrogen bromide.
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Chemical Incompatibility of Benzyl 4-bromobutanoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Benzyl 4-bromobutanoate: A Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b159757#benzyl-4-bromobutanoate-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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